Cas no 1050509-68-6 (N-Methyl-2-(3-methylphenoxy)-1-ethanamine hydrochloride)

N-Methyl-2-(3-methylphenoxy)-1-ethanamine hydrochloride structure
1050509-68-6 structure
Product Name:N-Methyl-2-(3-methylphenoxy)-1-ethanamine hydrochloride
CAS No:1050509-68-6
MF:C10H16ClNO
MW:201.693141937256
CID:1067407
PubChem ID:17178061
Update Time:2025-04-20

N-Methyl-2-(3-methylphenoxy)-1-ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • N-Methyl-2-(3-methylphenoxy)-1-ethanamine hydrochloride
    • N-methyl-2-(3-methylphenoxy)ethanamine hydrochloride
    • N-Methyl-2-(3-methylphenoxy)-1-ethanaminehydrochloride
    • EN300-45266
    • N-methyl-2-(3-methylphenoxy)ethanamine;hydrochloride
    • 1050509-68-6
    • methyl[2-(3-methylphenoxy)ethyl]amine hydrochloride
    • AKOS005111314
    • MDL: MFCD08727962
    • Inchi: 1S/C10H15NO.ClH/c1-9-4-3-5-10(8-9)12-7-6-11-2;/h3-5,8,11H,6-7H2,1-2H3;1H
    • InChI Key: CGTYPXZMIJZFIO-UHFFFAOYSA-N
    • SMILES: Cl.O(C1C=CC=C(C)C=1)CCNC

Computed Properties

  • Exact Mass: 201.0920418g/mol
  • Monoisotopic Mass: 201.0920418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 116
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • Melting Point: 163-165 °C

N-Methyl-2-(3-methylphenoxy)-1-ethanamine hydrochloride Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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